Cas no 87296-77-3 (3-amino-2,4-dioxo-1H-quinazoline-6-sulfonamide)

3-amino-2,4-dioxo-1H-quinazoline-6-sulfonamide Properties

Names and Identifiers

• 3-amino-2,4-dioxo-1H-quinazoline-6-sulfonamide
• 6-Quinazolinesulfonamide, 1,2,3,4-tetrahydro-3-amino-2,4-dioxo-
• DTXSID10236257
• 87296-77-3
• 1,2,3,4-Tetrahydro-3-amino-2,4-dioxo-6-quinazolinesulfonamide
• BRN 5092915
• 3-Amino-2,4-dioxo-1,2,3,4-tetrahydroquinazoline-6-sulfonamide
• +Expand

• InChIKey： OJECDGNBGQOYBJ-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H8N4O4S/c9-12-7(13)5-3-4(17(10,15)16)1-2-6(5)11-8(12)14/h1-3H,9H2,(H,11,14)(H2,10,15,16)
• SMILES： C1=CC2=C(C=C1S(=O)(=O)N)C(=O)N(C(=O)N2)N

Computed Properties

• Exact Mass: 256.02662592g/mol
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 1
• Monoisotopic Mass: 256.02662592g/mol
• Heavy Atom Count: 17
• Complexity: 457
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -1.6
• Topological Polar Surface Area: 144Ų